Cas no 112811-43-5 (1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid)

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid structure
112811-43-5 structure
Product Name:1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
CAS No:112811-43-5
MF:C10H9N3O4
MW:235.196161985397
CID:2609580
PubChem ID:13799148
Update Time:2025-04-21

1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethylpyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
    • 1,3-Dimethyl-1H-pyrazolo[3,4-b]pyridine-5,6-dicarboxylic acid
    • DTXSID60549824
    • 112811-43-5
    • Inchi: 1S/C10H9N3O4/c1-4-5-3-6(9(14)15)7(10(16)17)11-8(5)13(2)12-4/h3H,1-2H3,(H,14,15)(H,16,17)
    • InChI Key: UASNRCYZLDMCNO-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C(=O)O)N=C2C(=C1)C(C)=NN2C)=O

Computed Properties

  • Exact Mass: 235.05930578Da
  • Monoisotopic Mass: 235.05930578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 105Ų
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD